Cas no 259683-70-0 (1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)

259683-70-0 structure
Product name:1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
CAS No:259683-70-0
MF:C13H16N2OS
MW:248.343941688538
MDL:MFCD12027423
CID:4711896
1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties
Names and Identifiers
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- 1-(3-methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
- Maybridge1_007610
- HMS563B20
- STK505147
- 1-(3-methoxyphenyl)-4,4-dimethylpyrimidine-2-thiol
- 3-(3-methoxyphenyl)-6,6-dimethyl-1H-pyrimidine-2-thione
- 1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
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- MDL: MFCD12027423
- Inchi: 1S/C13H16N2OS/c1-13(2)7-8-15(12(17)14-13)10-5-4-6-11(9-10)16-3/h4-9H,1-3H3,(H,14,17)
- InChI Key: ZVMIGZIYLQTBOU-UHFFFAOYSA-N
- SMILES: S=C1N(C2C=CC=C(C=2)OC)C=CC(C)(C)N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 327
- Topological Polar Surface Area: 56.6
1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Matrix Scientific | 038736-500mg |
1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol |
259683-70-0 | 500mg |
$126.00 | 2023-09-06 |
1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Related Literature
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1. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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2. Book reviews
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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